Cas no 1803663-35-5 (4-Amino-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetonitrile)

• Product Name: 4-Amino-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetonitrile
• CAS No: 1803663-35-5
• MF: C₉H₅F₆N₃O
• MW: 285.145922422409
• CID: 4927848
• Update Time: 2025-08-05

4-Amino-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H5F6N3O/c10-8(11,12)4-3-18-5(1-2-16)7(6(4)17)19-9(13,14)15/h3H,1H2,(H2,17,18)
• InChI Key： FFMQOWAQIKALHO-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(CC#N)C(=C1N)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 359
• XLogP3: 1.9
• Topological Polar Surface Area: 71.9

Additional information on 4-Amino-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetonitrile

4-Amino-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1803663-35-5): A Comprehensive Overview

4-Amino-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1803663-35-5) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a trifluoromethoxy and trifluoromethyl substituent, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 4-Amino-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetonitrile is composed of a pyridine ring with an amino group at the 4-position, a trifluoromethoxy group at the 3-position, and a trifluoromethyl group at the 5-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, which are crucial for its biological activity and potential therapeutic applications.

In recent years, there has been a growing interest in the development of fluorinated compounds for medicinal purposes due to their enhanced metabolic stability and improved pharmacokinetic properties. The introduction of fluorine atoms into organic molecules can significantly alter their electronic and steric properties, leading to improved drug efficacy and reduced toxicity. The compound 4-Amino-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetonitrile is a prime example of this trend, as the trifluoromethoxy and trifluoromethyl groups contribute to its unique biological profile.

One of the key areas of research involving 4-Amino-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetonitrile is its potential as an anticancer agent. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway. This makes it a promising candidate for further development as a targeted therapy for cancer treatment.

Beyond its anticancer properties, 4-Amino-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetonitrile has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including autoimmune disorders and chronic inflammatory conditions. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and associated tissue damage. These findings suggest that it may have therapeutic potential in treating inflammatory diseases.

The pharmacokinetic properties of 4-Amino-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetonitrile have also been extensively studied. Its high lipophilicity and metabolic stability contribute to favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound reaches its intended target site in sufficient concentrations to exert its therapeutic effects while minimizing systemic toxicity.

In addition to its therapeutic applications, 4-Amino-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetonitrile has also been explored as a tool compound in chemical biology research. Its unique structural features make it an ideal candidate for probing specific biological pathways and interactions. For instance, it has been used in high-throughput screening assays to identify novel targets and pathways involved in disease processes.

The synthesis of 4-Amino-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetonitrile involves several well-established chemical reactions. One common synthetic route involves the condensation of 2-cyanoacetic acid with an appropriately substituted pyridine derivative followed by subsequent functional group modifications to introduce the amino, trifluoromethoxy, and trifluoromethyl groups. The choice of synthetic strategy can significantly impact the yield and purity of the final product, making it essential to optimize each step in the synthesis process.

In conclusion, 4-Amino-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1803663-35-5) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for further development as a therapeutic agent for cancer, inflammation, and other diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, solidifying its position as an important molecule in modern drug discovery efforts.